rac-(3R,4S)-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid hydrochloride
Overview
Description
Rac-(3R,4S)-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C11H13ClFNO2 and its molecular weight is 245.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4S)-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid hydrochloride involves the synthesis of the pyrrolidine ring followed by the introduction of the fluoro and phenyl groups. The carboxylic acid group is then added and the final product is obtained as the hydrochloride salt.", "Starting Materials": [ "Benzaldehyde", "Ethyl acetoacetate", "Ammonium acetate", "Sodium borohydride", "3-fluoropyridine", "Benzyl bromide", "Sodium hydroxide", "Sodium bicarbonate", "Hydrochloric acid", "Diethyl ether", "Methanol", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Synthesis of 3-phenylpropanal", "Benzaldehyde is reacted with ethyl acetoacetate in the presence of ammonium acetate to form 3-phenylpropanal.", "Step 2: Reduction of 3-phenylpropanal", "3-phenylpropanal is reduced with sodium borohydride to form (3R)-3-phenylpropan-1-ol.", "Step 3: Synthesis of 3-fluoro-4-phenylpyridine", "3-fluoropyridine is reacted with benzyl bromide in the presence of sodium hydroxide to form 3-fluoro-4-phenylpyridine.", "Step 4: Synthesis of rac-(3R,4S)-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid", "3-fluoro-4-phenylpyridine is reacted with (3R)-3-phenylpropan-1-ol in the presence of sodium bicarbonate to form rac-(3R,4S)-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid.", "Step 5: Formation of hydrochloride salt", "rac-(3R,4S)-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid is dissolved in diethyl ether and hydrochloric acid is added to form the hydrochloride salt of the final product." ] } | |
CAS No. |
2763584-22-9 |
Molecular Formula |
C11H13ClFNO2 |
Molecular Weight |
245.7 |
Purity |
95 |
Origin of Product |
United States |
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